Cas no 2171437-25-3 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2171437-25-3
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5858523
• PubChem ID: 165534895
• Update Time: 2025-10-31

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo2.2.1heptane-2-carboxylic acid
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]bicyclo[2.2.1]heptane-2-carboxylic acid
• 2171437-25-3
• EN300-1504282

• Inchi： 1S/C26H28N2O5/c1-14(24(29)28-23-16-11-10-15(12-16)22(23)25(30)31)27-26(32)33-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-16,21-23H,10-13H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t14-,15?,16?,22?,23?/m1/s1
• InChI Key： HKIPJFYTAOFJOF-GPBXCGNGSA-N
• SMILES： OC(C1C(C2CCC1C2)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo2.2.1heptane-2-carboxylic acid

Comprehensive Analysis of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2171437-25-3) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 2171437-25-3) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), due to its unique structural properties and compatibility with modern bioconjugation techniques. Researchers are increasingly focusing on this compound as a building block for developing novel therapeutic peptides and drug delivery systems.

The molecular structure of this compound features a bicyclo[2.2.1]heptane (norbornane) scaffold, which contributes to its enhanced stability and stereochemical rigidity. These characteristics make it particularly valuable in designing conformationally constrained peptides, a hot topic in current drug discovery research. The Fmoc protecting group (9-fluorenylmethoxycarbonyl) is a critical feature that allows for orthogonal deprotection under mild basic conditions, making it ideal for stepwise peptide assembly.

Recent advancements in precision medicine and personalized therapeutics have driven increased demand for specialized amino acid derivatives like CAS No. 2171437-25-3. Its application extends to the development of peptide-based vaccines, targeted cancer therapies, and neurological disorder treatments – all areas receiving substantial attention in both academic literature and pharmaceutical industry investments. The compound's chiral purity (indicated by the (2R) configuration) is particularly crucial for maintaining biological activity in therapeutic applications.

From a synthetic chemistry perspective, this compound represents an excellent example of how structural modification of natural amino acids can yield valuable pharmacophores. The bicyclic framework introduces interesting steric and electronic effects that can significantly alter peptide-receptor interactions. This has become increasingly relevant as researchers explore peptide mimetics and foldamers – synthetic molecules that mimic the structure and function of natural peptides but with improved metabolic stability and bioavailability.

The growing interest in sustainable chemistry has also impacted research with this compound. Scientists are investigating more eco-friendly synthesis routes and green solvents for producing such specialty chemicals. Additionally, the compound's role in combinatorial chemistry approaches aligns well with current trends toward high-throughput screening and AI-assisted drug design methodologies that are transforming pharmaceutical R&D.

Quality control aspects of CAS No. 2171437-25-3 are receiving attention, particularly regarding HPLC purity standards and chiral integrity verification. Advanced analytical techniques like LC-MS and NMR spectroscopy are routinely employed to characterize this compound, reflecting the pharmaceutical industry's increasing emphasis on quality by design (QbD) principles. These analytical challenges represent active areas of method development in pharmaceutical analysis.

Looking forward, the applications of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobicyclo[2.2.1]heptane-2-carboxylic acid are expected to expand further as peptide therapeutics gain more market share. Its unique combination of structural features positions it as a valuable tool for addressing current challenges in drug development, particularly in achieving the right balance between molecular complexity and synthetic accessibility. As research continues to uncover new biological targets for peptide-based drugs, specialized building blocks like this compound will remain essential components in the medicinal chemistry toolkit.